Cas no 2229269-14-9 (1,1-difluoro-2-methyl-3-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-amine
• CAS No: 2229269-14-9
• MF: C₁₃H₂₁F₂N₃O
• MW: 273.322149991989
• CID: 6367715
• PubChem ID: 165668126
• Update Time: 2025-07-09

1,1-difluoro-2-methyl-3-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-amine
• 1,1-difluoro-2-methyl-3-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-amine
• 2229269-14-9
• EN300-1966409

• Inchi： 1S/C13H21F2N3O/c1-13(16,12(14)15)7-10-8-18(2)17-11(10)9-3-5-19-6-4-9/h8-9,12H,3-7,16H2,1-2H3
• InChI Key： LGWOTPIUOJQPKK-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1=CN(C)N=C1C1CCOCC1)N)F

Computed Properties

• Exact Mass: 273.16526863g/mol
• Monoisotopic Mass: 273.16526863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 1,1-difluoro-2-methyl-3-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-amine

Introduction to 1,1-difluoro-2-methyl-3-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-amine (CAS No. 2229269-14-9)

1,1-difluoro-2-methyl-3-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2229269-14-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The presence of multiple functional groups, including fluoro, methyl, and pyrazole moieties, contributes to its complex reactivity and potential therapeutic applications.

The structural framework of 1,1-difluoro-2-methyl-3-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-amine incorporates a pyrazole ring, which is a well-known pharmacophore in medicinal chemistry. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a fluoro substituent at the 1-position enhances the metabolic stability and bioavailability of the molecule, while the methyl and oxan groups contribute to its solubility and binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 1,1-difluoro-2-methyl-3-1-methyl-3-(oxan-4-yloxy)-1H-pyrazolylpropanal with various enzymes and receptors. These studies suggest that this compound may interact with targets involved in metabolic pathways, making it a potential candidate for the development of drugs targeting metabolic disorders. Additionally, the oxan ring introduces a flexible side chain that can be modified to optimize pharmacokinetic properties, further enhancing its therapeutic potential.

In vitro studies have demonstrated that derivatives of pyrazole exhibit significant inhibitory activity against several enzymes implicated in inflammation and cancer progression. The fluoro substituent in CAS No. 2229269 is particularly noteworthy for its ability to modulate enzyme activity by influencing electronic properties and hydrogen bonding interactions. This has led to interest in exploring its role in developing novel inhibitors for enzymes such as kinases and proteases.

The synthesis of 1,1-difluoro-N-(5-fluoropyrazolizinyl)-N-methylpropylamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex pyrazole core efficiently. The use of fluorinated intermediates has been crucial in achieving the desired fluorine content without compromising structural integrity.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of fluoro, methyl, and pyrazole groups provides a versatile platform for designing molecules with tailored biological activities. Researchers are exploring modifications to the oxan ring to improve solubility and reduce toxicity, ensuring that future derivatives are suitable for clinical development.

The pharmacokinetic profile of CAS No 2229269 is another area of active investigation. Preliminary data suggest that this compound exhibits good oral bioavailability and moderate metabolic stability, characteristics that are essential for successful drug candidates. Further studies are needed to evaluate its excretion pathways and potential interactions with cytochrome P450 enzymes to ensure safe administration.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorine atoms can significantly alter the pharmacological properties of molecules by affecting their electronic distribution, lipophilicity, and metabolic stability. In CAS No 2229269, the fluoro substituent at the 1-position plays a critical role in enhancing binding affinity to biological targets while minimizing off-target effects. This has made it an attractive moiety for medicinal chemists seeking to develop drugs with improved efficacy and selectivity.

Recent publications have highlighted the importance of fluorinated pyrazole derivatives in addressing unmet medical needs. These compounds have shown promise in preclinical models as inhibitors of enzymes involved in cancer metabolism and inflammation. The structural features present in CAS No 2229269 align well with these findings, suggesting that further exploration could yield valuable insights into new therapeutic strategies.

The development of novel synthetic methodologies has been instrumental in advancing research on this compound. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster production scales while maintaining high purity standards. These advancements are crucial for facilitating preclinical studies and eventual clinical trials.

The future direction of research on CAS No 2229269 will likely focus on optimizing its pharmacological profile through structure-based drug design principles. By leveraging computational modeling and high-throughput screening techniques, researchers aim to identify analogs with enhanced potency, selectivity, and pharmacokinetic properties. The integration of machine learning algorithms into drug discovery pipelines is expected to accelerate this process significantly.

In conclusion,CAS No 2229269, corresponding to N-(5-fluoropyrazolizinyl)-N-methylpropylamine, represents a promising lead compound with significant therapeutic potential across multiple disease areas including cancer metabolism disorders,inflammatory diseases,and other metabolic conditions,pyrazole derivatives exhibit unique structural features that make them attractive candidates for further development,fluorine-containing compounds continue to play an essential role in modern drug discovery,computational chemistry tools,and advanced synthetic methodologies are key enablers driving progress,future research will focus on optimizing pharmacological profiles through structure-based drug design principles,machine learning algorithms,and high-throughput screening techniques will further enhance these efforts,this compound exemplifies how interdisciplinary approaches can lead to innovative solutions in pharmaceutical chemistry